Cas no 518284-99-6 (Cyclohexanecarboxylic acid, 1-(2-propenyl)-, phenylmethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-(2-propenyl)-, phenylmethyl ester
• CAS No: 518284-99-6
• Molecular Formula: C₁₇H₂₂O₂
• Molecular Weight: 258.355
• CID: 4016213
• PubChem ID: 23021118

Cyclohexanecarboxylic acid, 1-(2-propenyl)-, phenylmethyl ester Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(2-propenyl)-, phenylmethyl ester
• benzyl 1-allylcyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 1-(2-propen-1-yl)-, phenylmethyl ester
• NANZTQFMJPRVED-UHFFFAOYSA-N
• DA-35151
• 518284-99-6
• Benzyl 1-allylcyclohexanecarboxylate
• SCHEMBL4690586

• InChIKey： NANZTQFMJPRVED-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H22O2/c1-2-11-17(12-7-4-8-13-17)16(18)19-14-15-9-5-3-6-10-15/h2-3,5-6,9-10H,1,4,7-8,11-14H2

Computed Properties

• Exact Mass: 258.161979940Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 258.161979940Da
• Heavy Atom Count: 19
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls